Cas no 2285125-82-6 (4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid)

• Product Name: 4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid
• CAS No: 2285125-82-6
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 5655099
• PubChem ID: 165888647
• Update Time: 2025-10-29

4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(benzyloxy)carbonyl]-2-(methoxymethyl)morpholine-2-carboxylic acid
• EN300-27724386
• 2285125-82-6
• 4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid

• Inchi： 1S/C15H19NO6/c1-20-11-15(13(17)18)10-16(7-8-22-15)14(19)21-9-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,17,18)
• InChI Key： YFTGUKOZBVYCKS-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)CC1(C(=O)O)COC

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.3Ų

Additional information on 4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid

4-(Benzyloxy)Carbonyl-2-(Methoxymethyl)Morpholine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2285125-82-6, known as 4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The morpholine backbone in this molecule serves as a versatile platform for functionalization, enabling the incorporation of additional groups that enhance its reactivity and applicability.

The 4-(benzyloxy)carbonyl group attached to the morpholine ring introduces steric hindrance and electronic effects, which can influence the molecule's behavior in different chemical environments. This group is particularly useful in protecting reactive sites during synthetic processes, making it a valuable intermediate in organic synthesis. The methoxymethyl substituent at the 2-position of the morpholine ring adds another layer of functionality, potentially enhancing solubility or serving as a handle for further modifications.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery and development. The unique combination of functional groups in 4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid makes it an attractive candidate for exploring its pharmacokinetic properties. Researchers have reported that such compounds can exhibit promising bioavailability profiles, which are critical for their potential use as therapeutic agents.

In addition to its pharmacological applications, this compound has shown potential in materials science. The carboxylic acid group at the 2-position of the morpholine ring can participate in various condensation reactions, enabling the formation of polymeric materials with tailored properties. These materials could find applications in coatings, adhesives, and advanced composites.

From a synthetic perspective, the preparation of 4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid involves a series of well-established organic transformations. The key steps include the synthesis of the morpholine ring, followed by selective functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have made these transformations more efficient and environmentally friendly.

The structural versatility of this compound also makes it an ideal substrate for exploring supramolecular chemistry. The combination of hydrophilic and hydrophobic groups within its structure can lead to self-assembling behaviors, which are valuable for creating nanostructured materials with unique properties.

In conclusion, 4-(benzyloxy)carbonyl-2-(methoxymethyl)morpholine-2-carboxylic acid is a multifaceted compound with diverse applications across various fields. Its structural features make it a valuable tool for researchers in organic synthesis, drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.